![molecular formula C17H11Cl2N5 B2361235 6-[(2,6-Dichlorophenyl)methyl]-5,7-dimethylimidazo[1,2-a]pyrimidine-2,3-dicarbonitrile CAS No. 439110-58-4](/img/structure/B2361235.png)
6-[(2,6-Dichlorophenyl)methyl]-5,7-dimethylimidazo[1,2-a]pyrimidine-2,3-dicarbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“6-[(2,6-Dichlorophenyl)methyl]-5,7-dimethylimidazo[1,2-a]pyrimidine-2,3-dicarbonitrile” is a chemical compound . It belongs to the class of heterocyclic pyrimidine compounds . Heterocyclic pyrimidine nucleus is an essential base component of the genetic material of deoxyribonucleic acid (DNA) and has demonstrated various biological activities .
Scientific Research Applications
Chemical Structure and Activity
The chemical compound 6-[(2,6-Dichlorophenyl)methyl]-5,7-dimethylimidazo[1,2-a]pyrimidine-2,3-dicarbonitrile is structurally related to a class of compounds known for their diverse biological activities. It's important to note the compound's structural similarities with other compounds that have been extensively studied for various pharmacological properties.
Potential Therapeutic Effects
Antihypertensive and Antisecretory Activities : Compounds similar to this compound have been studied for their potential antihypertensive and antisecretory effects. For instance, derivatives of clonidine, which share a structural resemblance, have shown efficacy in reducing blood pressure and gastric secretions in animal models (Jen et al., 1975).
Anti-inflammatory Properties : Some pyrimidine derivatives have demonstrated moderate anti-inflammatory activities, comparable to conventional anti-inflammatory drugs like indomethacin, in dose-dependent manners (Tozkoparan et al., 1999).
Role in Adduct Formation and Metabolism : Studies have explored the formation and metabolism of DNA adducts by compounds structurally related to this compound, especially in the context of carcinogenicity and exposure to heterocyclic amines found in cooked meats (Turteltaub et al., 1999).
Anxiolytic Effects without CNS Depressant Potentiation : Derivatives like 3-Halo-5,7-dimethylpyrazolo[1,5-a]pyrimidines have been recognized for their anxiolytic properties without significantly potentiating the CNS depressant effects of substances like ethanol or barbiturates, which is a notable advantage in the development of safer anxiolytic agents (Kirkpatrick et al., 1977).
Properties
IUPAC Name |
6-[(2,6-dichlorophenyl)methyl]-5,7-dimethylimidazo[1,2-a]pyrimidine-2,3-dicarbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11Cl2N5/c1-9-11(6-12-13(18)4-3-5-14(12)19)10(2)24-16(8-21)15(7-20)23-17(24)22-9/h3-5H,6H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYCBODPQDXTFJF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC2=NC(=C(N12)C#N)C#N)C)CC3=C(C=CC=C3Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11Cl2N5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.